Cas no 2121514-81-4 (5-Bromo-2-chloropyridine-4-boronic acid pinacol ester)

• Product Name: 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester
• CAS No: 2121514-81-4
• MF: C₁₁H₁₄BBrClNO₂
• MW: 318.402361392975
• MDL: MFCD18915050
• CID: 5075076
• Update Time: 2026-03-01

5-Bromo-2-chloropyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester
• 5-Bromo-2-chloropyridine-4-boronic acid, pinacol ester
• Pyridine, 5-bromo-2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-bromo-2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD18915050
• Inchi： 1S/C11H14BBrClNO2/c1-10(2)11(3,4)17-12(16-10)7-5-9(14)15-6-8(7)13/h5-6H,1-4H3
• InChI Key： CRSGLCXBJIRHFU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester

Introduction to 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester (CAS No. 2121514-81-4)

5-Bromo-2-chloropyridine-4-boronic acid pinacol ester, identified by the CAS number 2121514-81-4, is a highly versatile and significant intermediate in the field of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for constructing complex molecular architectures.

The 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester is particularly noteworthy for its role in the development of novel therapeutic agents. Boronic acid esters are known for their stability under various reaction conditions and their ability to form stable complexes with transition metals, which facilitates efficient cross-coupling reactions. This property has been leveraged in the synthesis of a wide range of biologically active compounds, including small-molecule drugs and probes for biochemical research.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic compounds, with pyridine derivatives being a major focus due to their prevalence in many pharmacologically relevant molecules. The 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester serves as an excellent starting material for such transformations, allowing chemists to introduce diverse functional groups at specific positions on the pyridine core. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and target binding affinity.

One of the most compelling applications of 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester is in the synthesis of kinase inhibitors, which are among the most extensively studied drug targets in oncology and inflammatory diseases. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with various diseases. By employing palladium-catalyzed cross-coupling reactions, researchers can utilize this compound to construct novel kinase inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated its utility in generating substituted pyridines that exhibit inhibitory activity against specific kinases, thereby opening new avenues for therapeutic intervention.

The pinacol ester moiety in 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester contributes to its stability during storage and reaction conditions, minimizing unwanted side reactions that could compromise yield and purity. This stability is particularly important in industrial-scale synthesis, where efficiency and reproducibility are paramount. Additionally, the boronic acid functionality allows for easy modification through various coupling strategies, enabling further derivatization to achieve desired pharmacological profiles.

Advances in computational chemistry have also played a significant role in optimizing the use of 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester. Molecular modeling studies have helped predict optimal reaction conditions, including catalyst selection and ligand design, thereby enhancing reaction efficiency. These computational tools are indispensable in modern drug discovery pipelines, where rapid screening of numerous compounds is essential for identifying lead candidates.

The agrochemical sector has also benefited from the versatility of 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with metabolic pathways in pests while maintaining low toxicity to non-target organisms. Researchers have utilized this compound to develop novel agrochemicals that offer improved efficacy and environmental safety.

In conclusion, 5-Bromo-2-chloropyridine-4-boronic acid pinacol ester (CAS No. 2121514-81-4) represents a critical tool in synthetic chemistry, with far-reaching implications across multiple industries. Its unique structural features make it an ideal candidate for constructing complex molecules with high precision, while its stability and reactivity ensure efficient transformations under various conditions. As research continues to uncover new applications and methodologies, this compound is poised to remain at the forefront of chemical innovation.